Cas no 155614-06-5 ((6Z,9Z)-17-Bromo-6,9-heptadecadiene)

• Product Name: (6Z,9Z)-17-Bromo-6,9-heptadecadiene
• CAS No: 155614-06-5
• MF: C₁₇H₃₁Br
• MW: 315.332044839859
• CID: 107076
• Update Time: 2025-10-30

(6Z,9Z)-17-Bromo-6,9-heptadecadiene Chemical and Physical Properties

Names and Identifiers

• 6,9-Heptadecadiene,17-bromo-, (6Z,9Z)-
• 8Z,11Z-HEPTADECADIENYL BROMIDE
• 6,9-Heptadecadiene, 17-bromo-, (6Z,9Z)-
• (6Z,9Z)-17-Bromo-6,9-heptadecadiene

• Inchi： 1S/C17H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h6-7,9-10H,2-5,8,11-17H2,1H3/b7-6-,10-9-
• InChI Key： VCGKGVAPRBVZDT-HZJYTTRNSA-N
• SMILES： CCCCC/C=C\C/C=C\CCCCCCCBr

(6Z,9Z)-17-Bromo-6,9-heptadecadiene Security Information

• Hazard Category Code： 12-19-20/21/22-36/37/38-40
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Additional information on (6Z,9Z)-17-Bromo-6,9-heptadecadiene

Introduction to (6Z,9Z)-17-Bromo-6,9-heptadadiene (CAS No. 155614-06-5)

(6Z,9Z-17-Bromo-6,9-heptadadiene) is a specialized organic compound with a molecular formula that reflects its unique structural and functional properties. This compound, identified by the CAS number 155614-06-5, has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its distinct molecular architecture and potential applications.

The structure of (6Z,9Z-17-Bromo-6,9-heptadadiene) consists of a heptadiene backbone with bromine substituents at the 17th carbon position. This configuration imparts specific reactivity and stability characteristics that make it a valuable intermediate in organic synthesis. The presence of double bonds at the 6th and 9th positions contributes to its unsaturation, which is often exploited in various chemical transformations.

In recent years, the compound has been explored for its utility in the development of novel agrochemicals and pharmaceuticals. Its unique structure allows for selective functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. For instance, researchers have utilized (6Z,9Z-17-Bromo-6,9-heptadadiene) as a precursor in the synthesis of complex heterocyclic compounds, which are known for their biological activity.

The bromine atom at the 17th carbon position serves as a versatile handle for further chemical modifications. This feature has been particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing biaryl systems. These systems are prevalent in many active pharmaceutical ingredients (APIs) due to their enhanced binding affinity to biological targets.

Recent advancements in computational chemistry have also highlighted the potential of (6Z,9Z-17-Bromo-6,9-heptadadiene) as a building block for drug discovery. Molecular modeling studies suggest that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. This has spurred interest among medicinal chemists who are keen on exploring its pharmacological profile.

The compound's stability under various reaction conditions makes it an attractive candidate for large-scale synthesis. Industrial applications have been explored where (6Z,9Z-17-Bromo-6,9-heptadadiene) serves as an intermediate in producing high-value chemicals. Its compatibility with green chemistry principles has further enhanced its appeal, as it can be synthesized using environmentally benign methods.

In academic research, (6Z,9Z-17-Bromo-6,9-heptadadiene) has been employed to study reaction mechanisms and develop new catalytic systems. For example, its role in radical-mediated reactions has been investigated extensively, providing insights into how similar compounds might behave under different conditions. Such knowledge is crucial for optimizing synthetic routes and improving yields.

The compound's versatility extends to material science applications as well. Researchers have explored its potential use in polymer chemistry, where it can serve as a monomer or cross-linking agent. The unique electronic properties conferred by its double bonds make it suitable for developing conductive polymers and other advanced materials.

Economic considerations also play a significant role in the adoption of (6Z,9Z-17-Bromo-6,9-heptadadiene). Its synthesis cost-effectiveness and scalability make it an economically viable option for both academic and industrial settings. As demand for specialized chemicals grows, compounds like this are expected to become increasingly important in meeting market needs.

The safety profile of (6Z,9Z-17-Bromo-6,9-heptadadiene) is another critical factor that contributes to its widespread use. Extensive toxicological studies have been conducted to assess its effects on human health and the environment. These studies have generally shown that the compound is well-tolerated when handled under appropriate conditions, further reinforcing its suitability for various applications.

In conclusion, (6Z,9Z-17-Bromo-6,9-heptadadiene strong>) (CAS No. 155614-06-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery and material science. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and industrial processes.